Cas no 29270-27-7 (2-(3-chlorophenyl)-2-(methylsulfanyl)acetic acid)

• Product Name: 2-(3-chlorophenyl)-2-(methylsulfanyl)acetic acid
• CAS No: 29270-27-7
• MDL: MFCD24487837
• CID: 4643965
• PubChem ID: 129989509
• Update Time: 2025-06-13

2-(3-chlorophenyl)-2-(methylsulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-2-(methylsulfanyl)acetic acid

• MDL： MFCD24487837

Additional information on 2-(3-chlorophenyl)-2-(methylsulfanyl)acetic acid

Recent Advances in the Study of 2-(3-chlorophenyl)-2-(methylsulfanyl)acetic acid (CAS: 29270-27-7) and Its Applications in Chemical Biology and Medicine

The compound 2-(3-chlorophenyl)-2-(methylsulfanyl)acetic acid (CAS: 29270-27-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(3-chlorophenyl)-2-(methylsulfanyl)acetic acid as a key intermediate in the synthesis of various pharmacologically active molecules. Its structural motif, featuring a chlorophenyl group and a methylsulfanyl moiety, has been implicated in modulating biological targets such as enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents, where it served as a scaffold for designing potent inhibitors of cyclooxygenase-2 (COX-2).

In addition to its anti-inflammatory properties, emerging research suggests that 2-(3-chlorophenyl)-2-(methylsulfanyl)acetic acid may have applications in oncology. A preprint from BioRxiv (2024) reported that derivatives of this compound exhibited promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cellular redox homeostasis, leading to selective cytotoxicity in malignant cells.

The synthetic pathways for 2-(3-chlorophenyl)-2-(methylsulfanyl)acetic acid have also seen recent optimization. A team from MIT developed a more efficient, greener synthesis route using catalytic asymmetric methods, as detailed in their 2023 ACS Catalysis publication. This advancement not only improves the scalability of production but also enhances the enantiomeric purity of the compound, which is crucial for its biological applications.

From a drug metabolism perspective, pharmacokinetic studies of 2-(3-chlorophenyl)-2-(methylsulfanyl)acetic acid derivatives have revealed interesting properties. The methylsulfanyl group appears to confer favorable metabolic stability while the chlorophenyl moiety contributes to target binding affinity. These characteristics make it an attractive scaffold for further medicinal chemistry optimization, as noted in a recent review in Expert Opinion on Drug Discovery (2024).

Looking forward, the versatility of 2-(3-chlorophenyl)-2-(methylsulfanyl)acetic acid suggests it may find applications beyond small molecule therapeutics. Preliminary work indicates potential uses in targeted drug delivery systems and as a building block for bioactive materials. However, further research is needed to fully explore these possibilities and address current limitations in bioavailability and selectivity.

In conclusion, 2-(3-chlorophenyl)-2-(methylsulfanyl)acetic acid (CAS: 29270-27-7) represents a promising chemical entity with diverse applications in medicinal chemistry and chemical biology. The recent advancements in its synthesis, biological evaluation, and mechanistic understanding position it as a valuable tool for future drug discovery efforts. Continued research into its structure-activity relationships and potential therapeutic indications is warranted.